Cas no 1896189-05-1 (methyl 2-(aminomethyl)imidazo1,2-apyridine-8-carboxylate)

• Product Name: methyl 2-(aminomethyl)imidazo1,2-apyridine-8-carboxylate
• CAS No: 1896189-05-1
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6309619
• PubChem ID: 117256719
• Update Time: 2025-06-07

methyl 2-(aminomethyl)imidazo1,2-apyridine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(aminomethyl)imidazo1,2-apyridine-8-carboxylate
• methyl 2-(aminomethyl)imidazo[1,2-a]pyridine-8-carboxylate
• 1896189-05-1
• EN300-1442103

• Inchi： 1S/C10H11N3O2/c1-15-10(14)8-3-2-4-13-6-7(5-11)12-9(8)13/h2-4,6H,5,11H2,1H3
• InChI Key： QQBKDNBVBRMUCY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CN2C=C(CN)N=C21)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.6Ų

Additional information on methyl 2-(aminomethyl)imidazo1,2-apyridine-8-carboxylate

Methyl 2-(aminomethyl)imidazo[1,2-apyridine-8-carboxylate] (CAS No. 1896189-05-1): A Comprehensive Overview

Methyl 2-(aminomethyl)imidazo[1,2-apyridine-8-carboxylate], identified by the chemical formula C₁₁H₁₁N₃O₂ and assigned the CAS number 1896189-05-1, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the imidazopyridine class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The presence of both an amine and a carboxylate functional group in its structure endows it with unique chemical properties, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The< strong>imino and< strong>pyridine rings in this compound contribute to its ability to interact with various biological targets, including enzymes and receptors. This characteristic has positioned it as a promising candidate for drug discovery efforts aimed at developing novel therapeutic agents. Recent studies have highlighted the< strong>potential of imidazopyridine derivatives in modulating pathways associated with inflammation, cancer, and neurodegenerative diseases. The< strong>methyl 2-(aminomethyl)imidazo[1,2-apyridine-8-carboxylate specifically has been investigated for its role in inhibiting specific kinases and other enzymes implicated in disease progression.

In the realm of medicinal chemistry, the< strong>structure-activity relationship (SAR) of this compound has been extensively studied. Researchers have explored modifications to its core scaffold to optimize its pharmacological properties. For instance, the introduction of additional substituents at the< strong>8-position of the imidazopyridine ring has been shown to enhance binding affinity to certain biological targets. Similarly, variations in the< strong>aminomethyl side chain have revealed insights into how different functional groups influence metabolic stability and bioavailability.

The< strong>Methyl 2-(aminomethyl)imidazo[1,2-apyridine-8-carboxylate has also been utilized as a building block in the synthesis of more complex molecules. Its carboxylate group serves as a versatile handle for further functionalization via esterification, amidation, or other coupling reactions. This flexibility has enabled chemists to design libraries of derivatives with tailored properties for high-throughput screening campaigns. Such approaches have been instrumental in identifying lead compounds for further development.

The pharmacological profile of this compound has been assessed through both in vitro and in vivo studies. Initial investigations have demonstrated its ability to modulate signaling pathways relevant to several diseases. For example, preclinical data suggest that it may interfere with the activity of tyrosine kinases, which are often overactive in cancer cells. Additionally, its interaction with other enzymes and receptors has been explored for potential applications in treating inflammatory conditions and neurodegenerative disorders.

The synthetic route to< strong>Methyl 2-(aminomethyl)imidazo[1,2-apyridine-8-carboxylate involves a series of well-established organic transformations. Key steps include condensation reactions between appropriate precursors to form the imidazopyridine core, followed by functionalization at the desired positions. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, making this compound more accessible for research purposes.

The chemical stability and handling requirements of< strong>Methyl 2-(aminomethyl)imidazo[1,2-apyridine-8-carboxylate are critical considerations for researchers working with it. Proper storage conditions, such as temperature control and inert atmosphere preservation, are necessary to maintain its integrity. Furthermore, safety protocols must be followed to ensure safe handling during synthesis and experimentation.

The growing interest in< strong>Methyl 2-(aminomethyl)imidazo[1,2-apyridine-8-carboxylate underscores its significance as a pharmacological tool and potential drug candidate. As research continues to uncover new biological functions and therapeutic applications for imidazopyridine derivatives, this compound is likely to remain at the forefront of drug discovery efforts. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into tangible benefits for patients worldwide.